2-Chloro-6-fluoro-3-methylimidazo[1,2-A]pyridine

• CAS RN: 1428521-71-4
• Molecular Formula: C8H6ClFN2
• Molecular Weight: 184.60 g/mol
• IUPAC Name: 2-chloro-6-fluoro-3-methylimidazo[1,2-a]pyridine
• InChI: InChI=1S/C8H6ClFN2/c1-5-8(9)11-7-3-2-6(10)4-12(5)7/h2-4H,1H3
• InChI Key: YIRSBNHKDADKRW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C2N1C=C(C=C2)F)Cl

Description

2-Chloro-6-fluoro-3-methylimidazo[1,2-A]pyridine is a useful research compound. Its molecular formula is C8H6ClFN2 and its molecular weight is 184.60 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of the title compound from Example 3 Step A (0.500 g, 1.69 mmol), palladium acetate (0.038 g, 0.169 mmol), methyl boronic acid (0.202 g, 3.37 mmol), cesium carbonate (1.65 g, 5.06 mmol) and triphenyl phosphine (0.088 g, 0.337 mmol) in tetrahydrofuran (8.43 mL) was heated in a sealed tube at 100° C. for 18 hours. The mixture was then cooled to room temperature, filtered, and concentrated under reduced pressure. Purification by flash chromatography on silica gel (0-20% ethyl acetate in hexanes) provided the title compound: LCMS m/z 184.9 [M+H]+ 186.86 [M+2+H]+; 1H NMR (500 MHz, CDCl3) δ 7.75 (d, J=2.4 Hz, 1H), 7.51 (dd, J=9.7, 4.9 Hz, 1H), 7.14-7.102 (m, 1H), 2.44 (s, 3H).